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Compound of Interest

Compound Name: 4-tert-Butylphenylacetic acid

Cat. No.: B181309

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 4-tert-Butylphenylacetic acid, ensuring compliance with regulatory standards and
promoting a safe laboratory environment.

l. Understanding the Hazards

Before handling 4-tert-Butylphenylacetic acid for disposal, it is crucial to be aware of its
potential hazards. This substance can cause skin and eye irritation.[1][2] Always consult the
Safety Data Sheet (SDS) for detailed information.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 4-tert-Butylphenylacetic acid.

Property Value Reference
CAS Number 32857-63-9 [11[3]
Molecular Formula C12H1602 [1]
Molecular Weight 192.25 g/mol [1]
Appearance Almost white solid [1]
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lll. Step-by-Step Disposal Protocol

Follow these procedural steps for the safe disposal of 4-tert-Butylphenylacetic acid. This
protocol is designed to meet general laboratory safety standards and should be adapted to
comply with your institution's specific Environmental Health and Safety (EHS) guidelines.[4][5]

[6]

Step 1: Personal Protective Equipment (PPE)

Before beginning the disposal process, ensure you are wearing the appropriate PPE:
o Safety goggles or glasses

o Chemical-resistant gloves

e Laboratory coat

Step 2: Waste Classification and Segregation

e Hazardous Waste Determination: Assume all chemical wastes are hazardous unless
confirmed otherwise by your institution's EHS department.[6][7] 4-tert-Butylphenylacetic
acid should be treated as a hazardous chemical waste.

e Segregation: Do not mix 4-tert-Butylphenylacetic acid waste with other waste streams
unless explicitly permitted by your EHS office. Incompatible wastes must be stored

separately.
Step 3: Containerization
e Primary Container:

o Use a compatible, leak-proof container with a secure screw-on cap.[8] Plastic containers
are often preferred over glass to minimize the risk of breakage.[4]

o Ensure the container is clean and dry before adding the waste.

o The container must be in good condition, free from cracks or rust.[5]
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e Secondary Containment:

o Place the primary waste container in a secondary container, such as a lab tray or bin, to
contain any potential leaks or spills.[8]

o The secondary container should be chemically compatible and have the capacity to hold
at least 110% of the volume of the primary container.[8]

Step 4: Labeling

Properly label the hazardous waste container immediately upon adding the first amount of
waste. The label must include the following information:

e The words "Hazardous Waste".[4]

e The full chemical name: "4-tert-Butylphenylacetic acid". Avoid abbreviations or chemical
formulas.[4]

e The quantity or concentration of the waste.

e The date of waste generation.[4]

» Your name, department, and contact information.[4]

» Check off the appropriate hazard pictograms as indicated on the SDS.[4]
Step 5: Storage

» Store the labeled hazardous waste container in a designated and secure Satellite
Accumulation Area (SAA) within your laboratory.

o Keep the container closed at all times, except when adding waste.[5][8]

» Store the waste in a cool, dry, and well-ventilated area, away from heat sources and
incompatible materials.[9]

Step 6: Disposal Request and Collection
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e Once the container is full or has reached the designated accumulation time limit (e.g., 90
days), submit a hazardous waste collection request to your institution's EHS department.[8]

» Do not transport hazardous waste yourself. Trained EHS personnel will collect the waste
from your laboratory.[6]

Empty Container Disposal

e A container that held 4-tert-Butylphenylacetic acid must be triple-rinsed with an
appropriate solvent.[5][6]

e The rinsate from the triple-rinse must be collected and disposed of as hazardous waste.[5][6]

 After triple-rinsing and air drying, deface or remove the original label and the hazardous
waste label before disposing of the empty container in the regular trash or recycling, as per
your institution's guidelines.[6][10]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-tert-
Butylphenylacetic acid.

Preparation Containment Storage & Collection Final Disposition

Don Personal Classify as |l Select & Use Compatible Label Container with |l Store in Designated Request EHS L L Ens collection
Protective Equipment Hazardous Waste Primary & Secondary Containers 'Hazardous Waste' & Details Satellite Accumulation Area Waste Collection

Click to download full resolution via product page

Caption: Disposal workflow for 4-tert-Butylphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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